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Cat. No.: B14160138 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of cobalt-silver

(Co-Ag) bimetallic materials in various electrochemical applications. The unique synergistic

properties arising from the combination of cobalt and silver make these materials highly

effective as catalysts, sensors, and energy storage components.

Electrocatalysis: Oxygen Evolution Reaction (OER)
Cobalt-silver materials have emerged as highly efficient and cost-effective electrocatalysts for

the Oxygen Evolution Reaction (OER), a critical process in water splitting for hydrogen

production and in metal-air batteries. The synergy between cobalt and silver enhances catalytic

activity beyond that of the individual metals.

Application Note:
Cobalt-silver bimetallic nanoparticles and their composites, such as those supported on

reduced graphene oxide (rGO) or in the form of ferrites, exhibit excellent OER performance in

alkaline media. The presence of silver enhances the electrical conductivity of the catalyst, while

cobalt oxides/hydroxides provide the primary active sites for OER. This combination leads to

lower overpotentials and faster reaction kinetics compared to many non-precious metal

catalysts.
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Quantitative Data: OER Performance of Co-Ag Based
Catalysts

Catalyst
Material

Electrolyte
Overpotential
at 10 mA/cm²
(mV)

Tafel Slope
(mV/dec)

Reference

CoAg/rGO 0.1 M KOH Not Specified 109 [1]

Ag-decorated

amorphous α-

Co(OH)₂

1.0 M KOH 170 Not Specified

Ag

SAs&NPs@CoO

(O)H

Not Specified
200 (at 50

mA/cm²)
Not Specified

Experimental Protocol: Synthesis of Co-Ag
Nanoparticles on Reduced Graphene Oxide (CoAg/rGO)
This protocol is adapted from a procedure for synthesizing CuAg/rGO and CoAg/rGO

electrocatalysts.[2]

Materials:

Graphene oxide (GO)

Cobalt(II) chloride hexahydrate (CoCl₂·6H₂O)

Silver nitrate (AgNO₃)

Sodium borohydride (NaBH₄)

Deionized (DI) water

Procedure:

Preparation of Reduced Graphene Oxide (rGO): Synthesize rGO from GO using a suitable

reduction method (e.g., chemical reduction with hydrazine or thermal reduction).
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Dispersion of rGO: Disperse 35 mg of the prepared rGO in 11.6 mL of DI water through

ultrasonication to obtain a homogeneous suspension.

Addition of Metal Precursors: To the rGO suspension, add an aqueous solution containing

the desired molar ratio of CoCl₂·6H₂O and AgNO₃.

Reduction: While stirring, add a freshly prepared aqueous solution of NaBH₄ dropwise to the

mixture. The color of the suspension should change, indicating the reduction of metal ions

and the formation of nanoparticles.

Washing and Drying: Collect the resulting CoAg/rGO composite by filtration or centrifugation.

Wash the product thoroughly with DI water and ethanol to remove any unreacted precursors

and byproducts. Dry the final product in a vacuum oven.

Experimental Protocol: Electrochemical Evaluation of
OER Activity
Equipment:

Potentiostat/Galvanostat

Three-electrode electrochemical cell

Working electrode (e.g., glassy carbon electrode modified with CoAg/rGO)

Reference electrode (e.g., Ag/AgCl or Saturated Calomel Electrode - SCE)

Counter electrode (e.g., platinum wire or graphite rod)

Electrolyte (e.g., 1.0 M KOH)

Procedure:

Working Electrode Preparation:

Disperse a small amount of the CoAg/rGO catalyst in a solvent mixture (e.g., water,

ethanol, and Nafion® solution) to form a catalyst ink.
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Drop-cast a specific volume of the ink onto the polished surface of a glassy carbon

electrode and let it dry.

Electrochemical Cell Setup: Assemble the three-electrode cell with the prepared working

electrode, reference electrode, and counter electrode in the electrolyte solution.

Cyclic Voltammetry (CV): Perform CV scans to activate and clean the electrode surface.

Linear Sweep Voltammetry (LSV): Record the OER polarization curve using LSV at a slow

scan rate (e.g., 5 mV/s) in the desired potential range. The current should be normalized to

the geometric surface area of the electrode.

Tafel Analysis: Plot the overpotential (η) versus the logarithm of the current density (log|j|) to

obtain the Tafel slope, which provides insights into the reaction kinetics.

Electrochemical Impedance Spectroscopy (EIS): Perform EIS to investigate the charge

transfer resistance and other kinetic parameters of the OER.

Visualization: OER Electrocatalysis Workflow
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Catalyst Synthesis Electrode Preparation

Electrochemical Testing

Disperse rGO in Water Add CoCl₂ and AgNO₃ Precursors Reduce with NaBH₄ Wash and Dry CoAg/rGO Prepare Catalyst Ink Drop-cast on Glassy Carbon Electrode Assemble 3-Electrode Cell Linear Sweep Voltammetry (LSV)

Tafel Analysis

Electrochemical Impedance Spectroscopy (EIS)

Co-Ag Modified Electrode

Co(II)/Co(III) Redox Couple on Ag Nanoparticles

Gluconolactone e⁻

Electron Transfer to Electrode

Glucose

Oxidation

Discharge Charge

Anode: Zn + 4OH⁻ → Zn(OH)₄²⁻ + 2e⁻

Cathode (ORR): O₂ + 2H₂O + 4e⁻ → 4OH⁻

Anode: Zn(OH)₄²⁻ + 2e⁻ → Zn + 4OH⁻

Cathode (OER): 4OH⁻ → O₂ + 2H₂O + 4e⁻

Discharge Process Charge Process

Co-Ag Catalyst

Catalyzes Catalyzes
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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